Cas no 1803683-71-7 (3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde)

• Product Name: 3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde
• CAS No: 1803683-71-7
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4856368
• Update Time: 2025-08-05

3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c1-14-8-4(7(9)10)2-5(11)6(3-13)12-8/h2-3,7H,11H2,1H3
• InChI Key： NIOWRCGXQAEWDN-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C=O)=C(C=1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on 3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde

3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde (CAS No. 1803683-71-7): A Comprehensive Overview

3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde (CAS No. 1803683-71-7) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with unique structural features that contribute to its potential biological activities and applications.

The molecular structure of 3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde is characterized by the presence of an amino group, a difluoromethyl moiety, and a methoxy substituent on the pyridine ring. These functional groups play crucial roles in modulating the compound's physicochemical properties and biological interactions. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive feature for drug design.

Recent studies have highlighted the potential of 3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The mechanism of action involves the selective binding of the compound to the active site of the enzyme, thereby disrupting its catalytic function and leading to therapeutic benefits.

In addition to its enzymatic inhibition properties, 3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde has been extensively studied to ensure its suitability for clinical applications. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a relatively long half-life that supports sustained therapeutic effects. Furthermore, metabolic stability studies have shown that the compound undergoes minimal degradation in vivo, which enhances its overall efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic potential of the compound will be further assessed in larger patient populations.

Beyond its direct therapeutic applications, 3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde has also been explored as a tool for chemical biology research. Its unique structural features make it an ideal probe for investigating protein-ligand interactions and elucidating molecular mechanisms underlying various biological processes. For example, researchers have used this compound to study the binding kinetics and affinity of specific protein targets, providing valuable insights into drug discovery and development.

In conclusion, 3-Amino-5-(difluoromethyl)-6-methoxypyridine-2-carboxaldehyde (CAS No. 1803683-71-7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups confers valuable properties that make it suitable for targeting specific disease pathways and developing novel therapeutics. Ongoing research and clinical trials continue to uncover new possibilities for this compound, underscoring its significance in advancing medical science.